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Compound of Interest

Compound Name: Annuloline

Cat. No.: B1237948 Get Quote

Annuloline: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Annuloline, a naturally occurring oxazole alkaloid, represents a unique chemical scaffold with

potential biological significance. This technical guide provides a comprehensive overview of its

core chemical and biosynthetic characteristics. While specific experimental data on the

bioactivity of annuloline remains limited, this document serves as a foundational resource for

researchers interested in exploring its therapeutic or agrochemical potential. The guide

summarizes its key chemical identifiers, details its known biosynthetic pathway, and discusses

the broader context of oxazole alkaloids' biological activities, thereby highlighting opportunities

for future research and development.

Chemical Identity of Annuloline
Annuloline is a distinct heterocyclic compound characterized by an oxazole ring functionalized

with substituted phenyl and ethenyl groups. A thorough understanding of its chemical identity is

paramount for any research or drug development endeavor. The following table summarizes

the key chemical identifiers for annuloline.
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Identifier Type Value Citation

CAS Number 3988-51-0 [1][2][3]

IUPAC Name

2-[(E)-2-(3,4-

dimethoxyphenyl)ethenyl]-5-(4-

methoxyphenyl)-1,3-oxazole

[3]

Chemical Formula C20H19NO4 [2]

Molecular Weight 337.37 g/mol [2]

Canonical SMILES

COC1=CC=C(C=C1)C2=CN=

C(O2)/C=C/C3=CC(=C(C=C3)

OC)OC

[3]

InChI Key
VGJRJYYLGKAWDE-

VZUCSPMQSA-N
[1][4]

Synonyms

2-[(E)-2-(3,4-

Dimethoxyphenyl)ethenyl]-5-

(4-methoxyphenyl)oxazole;

Oxazole, 2-[(1E)-2-(3,4-

dimethoxyphenyl)ethenyl]-5-(4-

methoxyphenyl)-

[2][4]

Biosynthesis of Annuloline
The biosynthetic pathway of annuloline has been elucidated, revealing its origins from

common amino acid precursors. Phenylalanine and tyrosine are specifically incorporated into

the annuloline structure. The pathway involves several key intermediates, including tyramine,

cinnamic acid, p-coumaric acid, and caffeic acid. A notable feature of this biosynthetic

sequence is that methylation occurs at a late stage.
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Fig. 1: Biosynthetic pathway of Annuloline.

Biological Context and Research Opportunities
While specific experimental studies detailing the biological activities of annuloline are not

extensively available in the current literature, the broader class of oxazole-containing natural

products exhibits a wide range of significant biological effects. These include antibacterial,

antifungal, antiviral, antimalarial, and cytotoxic activities. The oxazole moiety is a key structural

feature in a number of bioactive compounds, contributing to their stability and ability to interact

with biological targets.

The lack of specific quantitative data for annuloline presents a clear opportunity for further

research. High-throughput screening of annuloline against various cell lines and microbial

strains could uncover novel biological activities. Furthermore, its unique chemical structure

makes it an interesting candidate for synthetic modification to create analogs with potentially

enhanced or novel therapeutic properties.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of annuloline are not currently

published. However, researchers can adapt established methodologies for assessing the

bioactivities of related oxazole alkaloids. The following outlines a general experimental

workflow that could be employed for the initial screening of annuloline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1237948?utm_src=pdf-body-img
https://www.benchchem.com/product/b1237948?utm_src=pdf-body
https://www.benchchem.com/product/b1237948?utm_src=pdf-body
https://www.benchchem.com/product/b1237948?utm_src=pdf-body
https://www.benchchem.com/product/b1237948?utm_src=pdf-body
https://www.benchchem.com/product/b1237948?utm_src=pdf-body
https://www.benchchem.com/product/b1237948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity Screening

Antimicrobial Assays
(MIC/MBC)

Data Analysis and
Hit Identification

Cytotoxicity Assays
(IC50)

Antiviral Assays
(Plaque Reduction)

Annuloline Sample

Click to download full resolution via product page

Fig. 2: General workflow for biological screening.

A. Antimicrobial Assays (Minimum Inhibitory Concentration/Minimum Bactericidal

Concentration):

Prepare a stock solution of annuloline in a suitable solvent (e.g., DMSO).

Perform serial dilutions of the annuloline stock solution in a 96-well microtiter plate

containing appropriate growth medium.

Inoculate each well with a standardized suspension of the test microorganism (bacteria or

fungi).

Incubate the plates under appropriate conditions (temperature, time).

Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of

annuloline that visibly inhibits microbial growth.

To determine the Minimum Bactericidal Concentration (MBC), subculture the contents of

wells showing no growth onto fresh agar plates and incubate. The MBC is the lowest

concentration that results in no growth on the subculture plates.
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B. Cytotoxicity Assays (IC50 Determination):

Seed cultured human cancer cell lines (e.g., HeLa, MCF-7) in 96-well plates and allow them

to adhere overnight.

Treat the cells with serial dilutions of annuloline for a specified period (e.g., 48 or 72 hours).

Assess cell viability using a suitable assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) or resazurin assay.

Measure the absorbance or fluorescence and calculate the percentage of cell viability

relative to untreated control cells.

Determine the IC50 value, the concentration of annuloline that inhibits cell growth by 50%,

by plotting a dose-response curve.

Conclusion
Annuloline remains a molecule of interest with a well-defined chemical structure and

biosynthetic pathway. While its specific biological activities are yet to be thoroughly

investigated, its classification as an oxazole alkaloid suggests potential for a range of biological

effects. This guide provides the foundational chemical and biosynthetic information necessary

to stimulate and support future research into this intriguing natural product. The outlined

experimental workflows offer a starting point for the systematic evaluation of its therapeutic

potential. Further investigation into annuloline is warranted and could lead to the discovery of

novel lead compounds for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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